Cas no 51271-29-5 (Benzyl-α,α-d2 Bromide)

• Product Name: Benzyl-α,α-d2 Bromide
• CAS No: 51271-29-5
• MF: C₇H₇Br
• MW: 173.046804666519
• CID: 935060
• PubChem ID: 12217700
• Update Time: 2025-10-31

Benzyl-α,α-d2 Bromide Chemical and Physical Properties

Names and Identifiers

• benzyl-alpha,alpha-d2 bromide
• BENZYL BROMIDE, [ALPHA,ALPHA-D2]
• DTXSID70480951
• Benzyl bromide-alpha,alpha-d2
• 51271-29-5
• Benzyl bromide-alpha,alpha-d2, 98 atom % D
• SCHEMBL541828
• [Bromo(~2~H_2_)methyl]benzene
• [bromo(dideuterio)methyl]benzene
• [bromo(?H?)methyl]benzene
• Benzyl bromide- alpha , alpha -d2
• D99472
• Deuterated benzyl bromide
• (bromomethyl-d2)benzene
• Benzyl-α,α-d2 Bromide

• Inchi： 1S/C7H7Br/c8-6-7-4-2-1-3-5-7/h1-5H,6H2/i6D2
• InChI Key： AGEZXYOZHKGVCM-NCYHJHSESA-N
• SMILES： BrC([2H])([2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.98567g/mol
• Monoisotopic Mass: 171.98567g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.455 g/mL at 25 °C
• Melting Point: −3-−1 °C(lit.)
• Boiling Point: 198-199 °C(lit.)
• Flash Point: 188 °F
• Refractive Index: n20/D 1.575(lit.)
• Solubility: Not available

Benzyl-α,α-d2 Bromide Security Information

• Hazardous Material transportation number：UN 1737 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37/38
• Safety Instruction： 26-36/37/39-45-39
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on Benzyl-α,α-d2 Bromide

Benzyl-α,α-d2 Bromide (CAS No. 51271-29-5): An Overview and Recent Developments

Benzyl-α,α-d2 Bromide (CAS No. 51271-29-5) is a deuterated derivative of benzyl bromide, a versatile reagent in organic synthesis and medicinal chemistry. This compound is characterized by the presence of two deuterium atoms at the α-position of the benzyl group, which can significantly influence its chemical and physical properties compared to its non-deuterated counterpart. The unique properties of Benzyl-α,α-d2 Bromide make it an important tool in various scientific applications, including the study of reaction mechanisms, kinetic isotope effects, and the development of novel pharmaceuticals.

In recent years, the use of deuterated compounds has gained significant attention in the pharmaceutical industry due to their potential to improve drug efficacy and safety. Deuterium substitution can alter the metabolic stability and pharmacokinetic properties of drugs, leading to enhanced therapeutic outcomes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that deuterium substitution in certain benzyl derivatives could significantly reduce their metabolic degradation, thereby extending their half-life in vivo.

Benzyl-α,α-d2 Bromide is synthesized through a well-established route involving the reaction of benzyl bromide with deuterium gas in the presence of a suitable catalyst. The resulting compound is highly pure and can be readily characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for ensuring the quality and purity of the final product, which is essential for its use in sensitive applications such as drug discovery and development.

The physical properties of Benzyl-α,α-d2 Bromide are similar to those of benzyl bromide but with notable differences due to the presence of deuterium atoms. For example, the boiling point and melting point may be slightly higher due to the increased molecular weight. Additionally, the solubility properties can be affected, which can influence its behavior in various solvents commonly used in organic synthesis.

In terms of reactivity, Benzyl-α,α-d2 Bromide retains the electrophilic nature characteristic of alkyl halides. It can participate in a wide range of reactions such as nucleophilic substitution (SN1 and SN2), elimination reactions (E1 and E2), and coupling reactions with various nucleophiles. These reactions are fundamental to organic synthesis and are often utilized in the preparation of complex molecules with specific functionalities.

One area where Benzyl-α,α-d2 Bromide has shown particular promise is in the study of kinetic isotope effects (KIEs). KIEs occur when isotopic substitution affects the rate of a chemical reaction. By comparing the reactivity of deuterated and non-deuterated compounds, researchers can gain insights into the transition state and mechanism of a reaction. This information is invaluable for optimizing synthetic routes and developing more efficient catalysts.

In medicinal chemistry, Benzyl-α,α-d2 Bromide has been used as a building block for synthesizing deuterated analogs of bioactive molecules. Deuteration can enhance the metabolic stability of drugs by reducing their susceptibility to enzymatic degradation. This property is particularly useful for drugs that have short half-lives or are rapidly metabolized by enzymes such as cytochrome P450. A recent study published in Pharmaceutical Research highlighted the use of deuterated benzyl derivatives in improving the pharmacokinetic profile of a novel anticancer agent.

The safety profile of Benzyl-α,α-d2 Bromide is generally considered favorable when handled under appropriate conditions. However, like many organic bromides, it should be used with caution due to its potential to cause skin irritation or respiratory issues if not properly managed. Safety data sheets (SDS) should always be consulted before handling this compound to ensure compliance with relevant safety guidelines.

In conclusion, Benzyl-α,α-d2 Bromide (CAS No. 51271-29-5) is a valuable reagent with diverse applications in organic synthesis and medicinal chemistry. Its unique properties make it an essential tool for studying reaction mechanisms, optimizing synthetic routes, and developing more stable and effective pharmaceuticals. As research continues to advance in these areas, the importance of deuterated compounds like Benzyl-α,α-d2 Bromide is likely to grow further.